3-(1-methoxyethyl)azetidine, trifluoroacetic acid
Overview
Description
3-(1-methoxyethyl)azetidine, trifluoroacetic acid (3-MEA-TFA) is an organic compound consisting of a three-carbon chain with a nitrogen atom at the end. It is a colorless, volatile liquid with a faint, sweet odor. 3-MEA-TFA is used in a variety of scientific and industrial applications, including synthesis of pharmaceuticals, synthesis of polymers, and as a reagent in biochemical research.
Scientific Research Applications
3-(1-methoxyethyl)azetidine, trifluoroacetic acid has a variety of scientific research applications. It is commonly used in the synthesis of pharmaceuticals, such as anti-inflammatory drugs, antibiotics, and anti-cancer drugs. It is also used in the synthesis of polymers, such as polyurethanes, polycarbonates, and polyesters. In addition, 3-(1-methoxyethyl)azetidine, trifluoroacetic acid is used as a reagent in biochemical research, such as enzyme assays and protein purification.
Mechanism of Action
3-(1-methoxyethyl)azetidine, trifluoroacetic acid acts by forming a covalent bond with a substrate molecule. This bond is formed when the nitrogen atom of 3-(1-methoxyethyl)azetidine, trifluoroacetic acid reacts with an electron-rich atom of the substrate molecule, such as an oxygen or nitrogen atom. This reaction results in the formation of a new molecule with a different structure and properties.
Biochemical and Physiological Effects
3-(1-methoxyethyl)azetidine, trifluoroacetic acid has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as proteases and phosphatases. In addition, it has been shown to have anti-inflammatory, anti-bacterial, and anti-cancer effects. It has also been shown to have neuroprotective effects, and to modulate the activity of neurotransmitters.
Advantages and Limitations for Lab Experiments
The use of 3-(1-methoxyethyl)azetidine, trifluoroacetic acid in lab experiments has several advantages. It is relatively inexpensive and easy to obtain. It is also a relatively stable compound, which makes it suitable for use in long-term experiments. In addition, it is a relatively non-toxic compound, which makes it safe to use in laboratory settings.
The main limitation of 3-(1-methoxyethyl)azetidine, trifluoroacetic acid is its volatility. This can make it difficult to store and handle in laboratory settings. In addition, the reaction of 3-(1-methoxyethyl)azetidine, trifluoroacetic acid with substrates is relatively slow, which can limit its use in certain applications.
Future Directions
The use of 3-(1-methoxyethyl)azetidine, trifluoroacetic acid in scientific research is still in its infancy, and there are many potential future directions for research. One potential direction is the use of 3-(1-methoxyethyl)azetidine, trifluoroacetic acid in the synthesis of new pharmaceuticals and polymers. This could lead to the development of new drugs and materials with improved properties. In addition, further research into the biochemical and physiological effects of 3-(1-methoxyethyl)azetidine, trifluoroacetic acid could lead to the development of new therapeutic agents. Finally, further research into the mechanism of action of 3-(1-methoxyethyl)azetidine, trifluoroacetic acid could lead to the development of new and more efficient chemical reactions.
Synthesis Methods
3-(1-methoxyethyl)azetidine, trifluoroacetic acid is synthesized through a process known as alkylation. In this process, a base, such as potassium hydroxide, is reacted with a carboxylic acid, such as trifluoroacetic acid, to form a carboxylate ion. This ion is then reacted with an alkyl halide, such as 1-methoxyethyl bromide, to form the desired product. This process is often performed in a solvent such as acetonitrile.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(1-methoxyethyl)azetidine, trifluoroacetic acid involves the reaction of 1-methoxyethanol with azetidine in the presence of a strong acid catalyst, followed by treatment with trifluoroacetic acid to form the final product.", "Starting Materials": [ "1-methoxyethanol", "azetidine", "strong acid catalyst", "trifluoroacetic acid" ], "Reaction": [ "Step 1: Add 1-methoxyethanol to a reaction flask.", "Step 2: Add azetidine to the reaction flask.", "Step 3: Add a strong acid catalyst to the reaction flask.", "Step 4: Heat the reaction mixture to reflux for several hours.", "Step 5: Allow the reaction mixture to cool to room temperature.", "Step 6: Add trifluoroacetic acid to the reaction mixture.", "Step 7: Stir the reaction mixture for several hours.", "Step 8: Filter the reaction mixture to obtain the final product, 3-(1-methoxyethyl)azetidine, trifluoroacetic acid." ] } | |
CAS RN |
2763750-62-3 |
Product Name |
3-(1-methoxyethyl)azetidine, trifluoroacetic acid |
Molecular Formula |
C8H14F3NO3 |
Molecular Weight |
229.2 |
Purity |
95 |
Origin of Product |
United States |
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